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Application Note: High-Throughput Screening of Src Kinase Inhibitors using the RR-SRC
Peptide Substrate

Introduction & Scientific Rationale

The RR-SRC peptide (Sequence: H-Arg-Arg-Leu-lle-Glu-Asp-Ala-Glu-Tyr-Ala-Ala-Arg-Gly-OH)
is a highly specific synthetic substrate derived from the autophosphorylation site of the Rous
sarcoma virus transforming protein, pp60 (v-Src).[1]

In the context of drug discovery, RR-SRC is the "gold standard" substrate for screening
inhibitors of c-Src and other Src Family Kinases (SFKs) due to two critical structural features:

» Specificity: The sequence IEDAEYAARG mimics the physiological activation loop of Src,
ensuring that the assay measures relevant catalytic activity rather than off-target
phosphorylation.

e The "RR" Anchor: The N-terminal Arginine-Arginine (RR) motif provides a strong net positive
charge at neutral pH. This charge is the functional "handle" that enables separation of the
substrate from the kinase and ATP in both Radiometric P81 Filter Binding Assays and
Microfluidic Mobility Shift Assays (MMSA).[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8260653#bc-rfq
https://www.caymanchem.com/product/33579/rr-src-trifluoroacetate-salt
https://www.caymanchem.com/product/33579/rr-src-trifluoroacetate-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8260653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This guide details the protocol for using RR-SRC in a Microfluidic Mobility Shift Assay, the
modern industry standard for HTS, while referencing the classic Radiometric method for
validation.

Assay Principle: Microfluidic Mobility Shift

The core challenge in kinase screening is distinguishing the phosphorylated product from the
non-phosphorylated substrate. The RR-SRC peptide leverages Charge-Based Separation.

» Substrate: The RR-SRC peptide carries a net positive charge (due to Arg residues).[1]

o Reaction: Src kinase transfers a phosphate group (PO43~) from ATP to the Tyrosine (Y)
residue on the peptide.[1]

e Product: The addition of the phosphate group significantly alters the charge-to-mass ratio,
making the product more negative (or less positive) than the substrate.[1]

o Detection: When an electric field is applied (electrophoresis), the substrate and product
migrate at different velocities.[1] The ratio of Product/(Product + Substrate) is calculated to
determine activity.[1]

Visualizing the Signaling & Assay Logic

Biological Context

STAT3/ FAK
Signaling

RR-SRC Assay Mechanism

Reaction
(Incubation) —

Bl
locks Mix
Substrate (5)  —y, IRV
/ Phospho-Product (P)
Reagents:
1. Src Enzyme

2. RR-SRC Peptide
3.ATP

Mobility Shift Readout:
P/(S + P) Ratio

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.caymanchem.com/product/33579/rr-src-trifluoroacetate-salt
https://www.caymanchem.com/product/33579/rr-src-trifluoroacetate-salt
https://www.caymanchem.com/product/33579/rr-src-trifluoroacetate-salt
https://www.caymanchem.com/product/33579/rr-src-trifluoroacetate-salt
https://www.caymanchem.com/product/33579/rr-src-trifluoroacetate-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8260653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Biological activation of Src kinase and the corresponding in vitro screening workflow
using RR-SRC.

Materials & Reagent Preparation
A. Critical Reagents

Component Specification Storage Notes

Purity >95% required.
Sequence:

RR-SRC Peptide -20°C [1][2] Reconstitute in
RRLIEDAEYAARG HoO
20.

_ Avoid freeze-thaw
Recombinant Human

c-Src Enzyme -80°C cycles. Aliquot upon
c-Src )
receipt.
Ultra-pure ATP (10 Prepare fresh working
ATP -20°C ,
mM stock) aliquots.[1]

50 mM HEPES pH

7.5, 10 mM MgClz, 1 Add DTT (2 mM) fresh
Assay Buffer 4°C
mM EGTA, 0.01% before use.[1]
Brij-35
] Electrophoretic buffer Specific to the reader
Separation Buffer ) RT ]
with EDTA (e.g., LabChip).

B. Peptide Reconstitution

e The RR-SRC peptide is often supplied as a TFA salt.[2][3]
o Dissolve lyophilized powder in distilled water to a stock concentration of 10 mM.

» Note: If solubility is an issue (rare for this sequence), use 10% Acetonitrile/Water, but ensure
final assay concentration of ACN is <1%.[1]

Protocol: Inhibitor Screening (Microfluidic Format)
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This protocol is optimized for a 384-well plate format using a mobility shift reader (e.g.,
PerkinElmer/Revvity LabChip® EZ Reader).[1]

Step 1: Enzyme Titration (Pre-Screen Optimization)

Before screening, determine the optimal enzyme concentration (EC50 or T50) that yields ~20-
30% conversion of substrate to product.[1]

o Prepare a 2-fold serial dilution of c-Src in Assay Buffer (Range: 0.1 nM to 100 nM).[1]
e Add 1.5 pM RR-SRC and ATP (at K_m_app, typically 10-50 uM) to all wells.[1]

¢ Incubate for 60 minutes at Room Temperature (RT).

o Stop reaction with EDTA-containing Separation Buffer.

o Result: Select the enzyme concentration that gives ~20% conversion. This ensures the
assay remains in the "initial velocity" phase, which is critical for accurate IC50 measurement.

Step 2: Inhibitor Screening Workflow
Total Assay Volume: 20 pL (can be scaled down to 10 pL).

o Compound Addition:
o Dispense 100 nL of test compounds (in 100% DMSO) into the 384-well plate.

o Include High Controls (DMSO only, no inhibitor) and Low Controls (Staurosporine or EDTA
null reaction).

¢ Enzyme/Substrate Mix (2x):
o Prepare a 2x solution containing:
» c-Src Enzyme (at determined optimal concentration).[1][4]
» RR-SRC Peptide (Final assay conc: 1.5 uM).[1]

o Dispense 10 pL of this mix into the wells.
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o Incubate 15 mins to allow compound-enzyme interaction.

o ATP Start Mix (2x):
o Prepare a 2x solution of ATP in Assay Buffer.
o Recommended ATP concentration: K_m_app (typically 10-50 uM for Src).[1]
o Dispense 10 pL to initiate the reaction.[5]
* Incubation:
o Seal plate and incubate for 60 minutes at RT (22-25°C).
e Termination & Detection:

o Add 20-40 uL of Separation Buffer (containing EDTA to chelate Mg?* and stop the kinase,
plus a coating reagent to neutralize protein sticking).[1]

o Read plate on the Mobility Shift Reader.

Alternative Protocol: Radiometric Filter Binding
(P81)[1]

Use this method if microfluidic equipment is unavailable. This is the method for which the "RR"
tag was originally designed.

o Reaction: Perform the kinase reaction as above (Steps 1-4), but use [y-32P]ATP (Specific
Activity ~ 200-500 cpm/pmol) mixed with cold ATP.[1]

e Termination: Stop the reaction by adding 20 pL of 75 mM Phosphoric Acid.
e Spotting: Spot 20 uL of the reaction onto P81 Phosphocellulose squares.

o Mechanism: The basic Arginine residues (RR) bind the peptide to the acidic P81 paper.[1]
ATP (acidic) does not bind.[1]
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e Washing: Wash filters 3x with 0.75% Phosphoric Acid (5 mins per wash). This removes

unreacted [y-32P]ATP.[1][6]

» Detection: Dry filters and count in a Scintillation Counter.

Data Analysis & Quality Control
A. Calculation of % Inhibition

For the Mobility Shift Assay, the raw data is the Product Ratio (P / S+P).[1]

B. Z-Factor (Assay Robustness)

A Z > 0.5 is required for HTS validation.[1]

[1]
e : Standard Deviation

e : Mean Signal

C. Troubleshooting Guide

Issue

Probable Cause

Solution

Low Signal (Low Conversion)

Enzyme inactive or degraded

Use fresh DTT; Aliquot enzyme

to avoid freeze-thaw.

High Background (in Low
Control)

Peptide degradation or impure
ATP

Check peptide purity by HPLC;
Ensure EDTA concentration in
Stop Buffer is sufficient (>10
mM).

No Separation (Mobility Shift)

Wrong Buffer pH

Ensure Separation Buffer pH
matches the pl requirements of
the RR-SRC peptide.[1]

Compound Interference

Fluorescent compounds

Mobility shift is resistant to
fluorescence interference, but
check for compound

aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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